2-aminodibenzo[b,f]thiepin-10(11H)-one

• Molecular Formula: C14H11NOS
• Molecular Weight: 241.31g/mol
• IUPAC Name: 3-amino-5H-benzo[b][1]benzothiepin-6-one
• InChI: InChI=1S/C14H11NOS/c15-10-5-6-13-9(7-10)8-12(16)11-3-1-2-4-14(11)17-13/h1-7H,8,15H2
• InChI Key: GHVJEAIVACAXIK-UHFFFAOYSA-N
• SMILES: C1C2=C(C=CC(=C2)N)SC3=CC=CC=C3C1=O

Description

2-aminodibenzo[b,f]thiepin-10(11H)-one is a useful research compound. Its molecular formula is C14H11NOS and its molecular weight is 241.31g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-nitro-10-oxo-dibenzo[b,f]thiepine (2.40 g, 9.30 mmol) (Coll. Czech. Chem. Commun. 1977, 42:2231) in 78% ethanol, was added a solution of CaCl2 (0.66 g, 5.90 mmol) in water (1.00 mL) followed by zinc dust (19.9 g, 30.4 mmol). The reaction mixture was refluxed for 2 h, filtered through celite and washed extensively with hot ethanol. The ethanol filtrate was concentrated to 5.00 mL and water was added to precipitate out the product. The product was filtered and dried under vacuum, purification was performed by recrystallization from EtOAc and hexane, yield 1.97 g (92.3%).